Cas no 68194-06-9 (2,2',4,5,6'-Pentachlorobiphenyl)

2,2',4,5,6'-Pentachlorobiphenyl structure
68194-06-9 structure
Product Name:2,2',4,5,6'-Pentachlorobiphenyl
CAS No:68194-06-9
MF:C12H5Cl5
MW:326.433098554611
CID:512880
PubChem ID:63096
Update Time:2025-09-26

2,2',4,5,6'-Pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl,2,2',4,5,6'-pentachloro-
    • 1,2,4-trichloro-5-(2,6-dichlorophenyl)benzene
    • 2,2',4,5,6'-PENTACHLOROBIPHENYL
    • 2,2',4,5,6'-Pentachlorobiphenyl Solution
    • PCB 102
    • 2,2',4,5,6'-Pentachloro-1,1'-biphenyl #
    • SCHEMBL4453300
    • 1,1'-Biphenyl, 2,2',4,5,6'-pentachloro-
    • DTXSID10867525
    • DTXCID50815707
    • UNII-9NOS5F84W4
    • BWWVXHRLMPBDCK-UHFFFAOYSA-N
    • Q27272791
    • 2,2',4,5,6'-Pentachloro-1,1'-biphenyl
    • 68194-06-9
    • 9NOS5F84W4
    • 2,2',4,5,6'-Pentachlorobiphenyl
    • Inchi: 1S/C12H5Cl5/c13-7-2-1-3-8(14)12(7)6-4-10(16)11(17)5-9(6)15/h1-5H
    • InChI Key: BWWVXHRLMPBDCK-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=CC=1C1C(=CC=CC=1Cl)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 323.88300
  • Monoisotopic Mass: 323.883
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Density: 1.5220 (rough estimate)
  • Melting Point: 95.86°C (estimate)
  • Boiling Point: 412.3°C (rough estimate)
  • Flash Point: 167.5 °C
  • Refractive Index: 1.6200 (rough estimate)
  • PSA: 0.00000
  • LogP: 6.62060

2,2',4,5,6'-Pentachlorobiphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P274443-1mg
2,2',4,5,6'-Pentachlorobiphenyl
68194-06-9
1mg
$190.00 2023-05-17
TRC
P274443-10mg
2,2',4,5,6'-Pentachlorobiphenyl
68194-06-9
10mg
$1499.00 2023-05-17
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